BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Rezivertinib analogue 1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rezivertinib analogue 1

Cat. No.: B12395196

Essential Safety and Handling Guide for
Rezivertinib Analogue 1

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for
Rezivertinib analogue 1 (CAS No.: 2227103-37-7). While Rezivertinib analogue 1 is not
classified as a hazardous substance or mixture, adherence to standard laboratory safety
protocols is essential to ensure a safe working environment and maintain the integrity of your
research.[1]

Hazard Identification and First Aid

According to the Safety Data Sheet (SDS), Rezivertinib analogue 1 is not a hazardous
substance.[1] However, it is prudent to handle it as a potentially bioactive material. In case of
exposure, the following first aid measures should be taken:

o Eye Contact: Immediately flush eyes with plenty of water, occasionally lifting the upper and
lower eyelids. Check for and remove any contact lenses. Continue to rinse for at least 10
minutes. Get medical attention if irritation occurs.[1]

o Skin Contact: Flush contaminated skin with plenty of water. Remove contaminated clothing
and shoes. Get medical attention if symptoms occur.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12395196?utm_src=pdf-interest
https://www.benchchem.com/product/b12395196?utm_src=pdf-body
https://www.benchchem.com/product/b12395196?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/product/b12395196?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. Get medical attention if symptoms occur.[1]

¢ Ingestion: Wash out mouth with water. Do NOT induce vomiting. Get medical attention if

symptoms occur.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is recommended when handling Rezivertinib analogue 1 to

minimize exposure risk.

Activity

Recommended Personal Protective
Equipment

Weighing and Aligquoting (Solid Form)

- Respirator: NIOSH-approved N95 or higher-
rated respirator. - Gloves: Two pairs of nitrile
gloves (double-gloving). - Eye Protection:
Chemical splash goggles. - Lab Coat: Dedicated
lab coat. - Ventilation: Certified chemical fume

hood or powder containment hood.

Solution Preparation and Handling

- Gloves: Two pairs of nitrile gloves. - Eye
Protection: Chemical splash goggles or face
shield. - Lab Coat: Standard laboratory coat. -

Ventilation: Chemical fume hood.

Cell Culture and In Vitro Assays

- Gloves: Nitrile gloves. - Eye Protection: Safety
glasses with side shields. - Lab Coat: Standard
laboratory coat. - Ventilation: Class Il biological

safety cabinet.

Waste Disposal

- Gloves: Heavy-duty nitrile or butyl rubber
gloves. - Eye Protection: Chemical splash

goggles. - Lab Coat: Standard laboratory coat.

Operational and Handling Plan

1. Designated Area:
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All work with Rezivertinib analogue 1 should be conducted in a designated and clearly
marked area within the laboratory.

. Compound Handling:

For handling the solid compound, it is recommended to centrifuge the vial before opening to
collect the powder at the bottom.

All manipulations of the solid compound and concentrated solutions must be performed in a
certified chemical fume hood.

Use dedicated spatulas and glassware. If not possible, thoroughly decontaminate equipment
after use.

. Solution Preparation:
Stock solutions should be prepared according to the product datasheet.

Once prepared, aliquot the stock solution into single-use volumes and store at -20°C or
-80°C to avoid repeated freeze-thaw cycles.

. Hand Washing:

Thoroughly wash hands with soap and water after handling the compound, even if gloves
were worn.
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Preparation Experimentation

Don PPE in designated area Thaw aliquot for use

: :

Perform experiment in appropriate containment
(e.g., BSC for cell culture)

Centrifuge vial of solid compound

After experiment completion

Disgosal
Weigh solid in chemical fume hood Collect all contaminated solid and liquid waste
Transfer solid to solvent
Han«vﬂing
Prepare stock solution in fume hood Label as 'Non-Hazardous Chemical Waste'
l l
Aliquot into single-use vials Dispose according to institutional guidelines

:

Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for handling Rezivertinib analogue 1.

Disposal Plan

Even though Rezivertinib analogue 1 is not classified as hazardous, proper disposal is crucial
to prevent environmental contamination.
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e Solid Waste: All disposable items that have come into contact with the compound (e.qg.,
pipette tips, tubes, gloves) should be collected in a dedicated, sealed, and clearly labeled
waste container.

 Liquid Waste: Unused solutions and contaminated media should be collected in a labeled,
leak-proof waste container. Do not pour down the drain unless permitted by your institution's
environmental health and safety office.

o Container Disposal: Empty containers should be managed according to your institution's
guidelines for non-hazardous chemical waste. This may involve defacing the label before
disposal.

o Labeling: All waste containers should be clearly labeled as "Non-Hazardous Chemical
Waste" and include the name of the compound.

e Consult EHS: Always consult your institution's Environmental Health and Safety (EHS)
department for specific guidance on non-hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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